Cas no 57414-36-5 ( )

• Product Name: &nbsp
• CAS No: 57414-36-5
• MF: C₂₁H₁₄N₆O₂
• MW: 382.374863147736
• CID: 947004
• Update Time: 2024-06-13

  Chemical and Physical Properties

Names and Identifiers

• N',N'-bis(3,4-dicyanophenyl)pentanediamide
• AG-G-02573
• CTK5A6833
• N,N-BIS(3,4-DICYANOPHENYL)PENTANEDIAMIDE
• Pentanediamide, N1,N5-bis(3,4-dicyanophenyl)-
•  

• Inchi： 1S/C21H14N6O2/c22-10-14-4-6-18(8-16(14)12-24)26-20(28)2-1-3-21(29)27-19-7-5-15(11-23)17(9-19)13-25/h4-9H,1-3H2,(H,26,28)(H,27,29)
• InChI Key： JPPCDCMCPFHBEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C(C#N)=C1)(=O)CCCC(NC1=CC=C(C#N)C(C#N)=C1)=O

Computed Properties

• Exact Mass: 382.11802
• Monoisotopic Mass: 382.117824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153

Experimental Properties

• Density: 1.37
• Boiling Point: 810.5°C at 760 mmHg
• Flash Point: 444°C
• Refractive Index: 1.639
• PSA: 153.36
• LogP: 3.06682
• pka: 12.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides